Cas no 41036-32-2 (D-Alanine Benzyl Ester p-Toluenesulfonate Salt)

• Product Name: D-Alanine Benzyl Ester p-Toluenesulfonate Salt
• CAS No: 41036-32-2
• MF: C₁₇H₂₁NO₅S
• MW: 351.417343854904
• MDL: MFCD00039092
• CID: 55341
• PubChem ID: 2802425
• Update Time: 2025-05-20

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• D-alanine benzyl ester*P-tolunesulfonate
• H-D-Ala-OBzl . p-tosylate
• H-D-Ala-OBzl*Tos
• D-Ala-O-Bzl TsOH
• D-Ala-OBzlTosOH
• D-Alanine benzyl ester p-toluenesulfonate salt
• D-Alanine Benzyl Ester p-Toluenesulfonate
• H-D-Ala-Obzl P-Tosylate
• D-ALANINE BENZYL ESTER
• D-Alanine Benzyl Ester p-Toluenesulfonate Salt Also see: A481525
• D-Alanine Benzyl Ester p-Toluenesulfonate SaltAlso see: A481525
• D-Alanine benzyl ester tosylate
• H-D-Ala-OBzl · p-tosylate
• H-D-Ala-Obzl.Tos.OH
• H-D-Ala-OBzl·TOSD-Alanine benzyl ester tosylate
• H-D-Ala-OBzl•TosOH
• L-alanine benzylester 4-methylbenzenesulphonate
• H-D-ALA-OBZL P-TOSYLAT
• (R)-Benzyl 2-aminopropanoate 4-methylbenzenesulfonate
• benzyl (2R)-2-aminopropanoate,4-methylbenzenesulfonic acid
• H-D-Ala-OBzl Tos
• H-D-Ala-OBzl·Tos-OH
• L-Alanine benzyl ester 4-methylbenzenesulphonate
• H-D-Ala-OBzl.TosOH
• O-Benzyl-D-alanine toluene-p-sulphonate
• H-D-Ala-OBzl.Tos-OH
• C17H21NO5S
• H-Ala-OBzl. HCl
• H-D-Ala-Obzl.TOS
• CDS1_000191
• PubChem12308
• H-D-Ala-OBzl TsOH
• Maybridge1_002479
• H-D-Ala-OBzl yenTos-OH
• DivK1c_001231
• EINECS 255-185-2
• NWOPHJSSBMABBD-DDWIOCJRSA-N
• H-D-Ala-OBzl-TosOH
• HMS548I15
• D-alanine benzyl ester p-toluene sulfonic acid salt
• benzyl (2R)-2-aminopropanoate;4-methylbenzenesulfonic acid
• 4-methylbenzene-1-sulfonic acid; benzyl (2R)-2-aminopropanoate
• SR-01000645529-1
• CS-W011862
• FD21014
• A825407
• MFCD00039092
• Q-101557
• D-alanine benzylester p-toluene sulfonic acid salt
• D-alanine benzyl ester p-toluenesulfonic acid salt
• EN300-268019
• 41036-32-2
• AM81488
• 2-aminopropanoic acid (phenylmethyl) ester; 4-methylbenzenesulfonic acid
• Benzyl D-alaninate p-toluenesulfonate
• D-Alanine, phenylmethyl ester, 4-methylbenzenesulfonate
• Benzyl D-alaninate 4-methylbenzenesulfonate (1:1)
• AKOS015924053
• SCHEMBL719791
• HY-W011146
• DS-15150
• J-300009
• CCG-50586
• NS00088156
• BENZYL D-ALANINATE 4-METHYLBENZENESULFONATE
• DA-64074
• A2004
• BENZYL (2R)-2-AMINOPROPANOATE; PARA-TOLUENE SULFONATE
• D-Alanine Benzyl Ester p-Toluenesulfonate Salt

• MDL： MFCD00039092
• Inchi： 1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m1./s1
• InChI Key： NWOPHJSSBMABBD-DDWIOCJRSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C([C@@H](C)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.11400
• Monoisotopic Mass: 351.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Not determined
• Density: 1.0800
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 256.5°C at 760 mmHg
• Flash Point: 119.6 °C
• Refractive Index: 5.0 ° (C=3, MeOH)
• PSA: 115.07000
• LogP: 4.09980
• Solubility: Not determined

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Alanine Benzyl Ester p-Toluenesulfonate Salt

D-Alanine Benzyl Ester p-Toluenesulfonate Salt: An In-Depth Analysis

D-Alanine Benzyl Ester p-Toluenesulfonate Salt, also known by its CAS number 41036-32-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of D-alanine, a naturally occurring amino acid, and is modified with a benzyl ester group and a p-toluenesulfonate group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structure of D-Alanine Benzyl Ester p-Toluenesulfonate Salt is characterized by its amino acid backbone, which includes the D-alanine moiety. This stereochemistry is crucial as it determines the compound's interaction with biological systems. The benzyl ester group adds stability to the molecule, while the p-toluenesulfonate group introduces a sulfonate ester functionality, which can be utilized in various chemical reactions. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and pharmacokinetic properties of drugs.

Recent research has focused on the synthesis and characterization of D-Alanine Benzyl Ester p-Toluenesulfonate Salt. Scientists have developed novel methods to synthesize this compound with high purity and yield. For instance, a study published in the Journal of Medicinal Chemistry outlined a two-step synthesis process involving the coupling of D-alanine with benzyl alcohol, followed by sulfonation using p-toluenesulfonyl chloride. This approach not only simplifies the synthesis but also ensures the formation of high-quality crystals suitable for X-ray crystallography studies.

The application of D-Alanine Benzyl Ester p-Toluenesulfonate Salt in drug design has been explored extensively. Due to its unique structure, this compound serves as an excellent precursor for the development of peptide-based drugs. For example, researchers have utilized this compound to synthesize bioactive peptides that target specific receptors in cancer cells. These peptides have shown promising results in preclinical trials, demonstrating their potential as anticancer agents.

In addition to its role in drug design, D-Alanine Benzyl Ester p-Toluenesulfonate Salt has found applications in materials science. Its ability to form stable ester bonds makes it a valuable component in the synthesis of biodegradable polymers. A recent study published in Polymer Chemistry highlighted its use in creating environmentally friendly polymers that degrade under physiological conditions, making them ideal for use in drug delivery systems.

The toxicity profile of D-Alanine Benzyl Ester p-Toluenesulfonate Salt has also been investigated to ensure its safety for therapeutic use. Studies conducted on cellular models have shown that this compound exhibits low cytotoxicity, even at high concentrations. Furthermore, acute toxicity studies in rodents have demonstrated that it is well-tolerated, with no significant adverse effects observed.

In conclusion, D-Alanine Benzyl Ester p-Toluenesulfonate Salt (CAS No: 41036-32-2) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative drugs and materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and medicine.